Cas no 54658-02-5 (Octane, 3-methoxy-)

• Product Name: Octane, 3-methoxy-
• CAS No: 54658-02-5
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 353995
• PubChem ID: 552084
• Update Time: 2025-04-19

Octane, 3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Octane, 3-methoxy-
• 3-methoxyoctane
• 1-Ethylhexyl methyl ether #
• FRFFONQXEGIMOW-UHFFFAOYSA-N
• 54658-02-5
• DTXSID20338938
• SCHEMBL727992

• Inchi： 1S/C9H20O/c1-4-6-7-8-9(5-2)10-3/h9H,4-8H2,1-3H3
• InChI Key： FRFFONQXEGIMOW-UHFFFAOYSA-N
• SMILES： O(C)C(CC)CCCCC

Computed Properties

• Exact Mass: 144.1515
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 61.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.7892 (estimate)
• Melting Point: -68.3°C (estimate)
• Boiling Point: 162.9°C (estimate)
• Refractive Index: 1.3985 (estimate)
• PSA: 9.23